Cas no 5987-78-0 (p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside)

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside is a synthetic glycoside derivative widely used as a substrate in enzymatic assays, particularly for studying β-glucosidase activity. The acetyl-protected hydroxyl groups enhance stability and solubility in organic solvents, facilitating controlled glycosylation reactions. The p-nitrophenyl moiety serves as a chromogenic leaving group, enabling spectrophotometric detection of enzymatic hydrolysis at 400–410 nm. This compound is valuable in glycobiology research for probing glycosidase specificity and kinetics. Its well-defined structure and high purity make it suitable for mechanistic studies and inhibitor screening. The tetra-O-acetyl protection also allows selective deacetylation for further functionalization in carbohydrate chemistry applications.
p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside structure
5987-78-0 structure
Product Name:p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside
CAS No:5987-78-0
MF:C20H23NO12
MW:469.39612698555
CID:46309
PubChem ID:2747768
Update Time:2025-10-07

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside
    • 4'-NITROPHENYL TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
    • p-Nitrophenyl-2,3,4,
    • (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)-tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • AC1MCNC3
    • A-D-glucopyranoside
    • A-D-Glucopyranoside 2,3,4,6-Tetraacetate
    • AG-G-13761
    • CTK8G2481
    • p-Nitrophenyl
    • p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-
    • SureCN7051327
    • Glucopyranoside, p-nitrophenyl, 2,3,4,6-tetraacetate, .beta.-D-
    • p-Nitrophenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • 4-Nitrophenyl tetra-O-acetyl-beta-D-glucopyranoside
    • 4-Nitrophenyl 2,3,4,6-tetra-O-acetylhexopyranoside #
    • 4-nitrophenyl 2,3,4,6-tetra-o-acetyl-b-d-glucopyranoside
    • AKOS003631948
    • p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside
    • [(2R,3R,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
    • 5987-78-0
    • p-nitrophenyl beta-d-glucopyranoside tetraacetate
    • 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-I(2)-D-glucopyranoside
    • .beta.-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
    • p-Nitrophenyl 2,3,4,6-tetra-O-acetyl-.beta.-D-glucopyranoside
    • 4-nitrophenyl (2,3,4,6-tetra-O-acetyl)-beta-D-glucopyranoside
    • p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranoside
    • SCHEMBL7051327
    • [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
    • beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
    • p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl- beta -D-glucopyranoside
    • Glucopyranoside, p-nitrophenyl, tetraacetate
    • p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-?-D-glucopyranoside
    • p-Nitrophenyl beta-D-Glucopyranoside 2,3,4,6-Tetraacetate;
    • MDL: MFCD04973640
    • Inchi: 1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20-/m1/s1
    • InChI Key: BEUISCKWILNFIL-OUUBHVDSSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 469.122
  • Monoisotopic Mass: 469.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 170A^2

Experimental Properties

  • Density: 1.38
  • Melting Point: 175°C
  • Boiling Point: 559.3°C at 760 mmHg
  • Flash Point: 207.1°C
  • Refractive Index: 1.54
  • PSA: 169.48000
  • LogP: 1.57990

p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside Pricemore >>

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